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Introduction Domiphen bromide (DB) is a quaternary ammonium compound (QAC) widely used as an
antimicrobial preservative in pharmaceutical and personal care products, such as mouthwashes, throat
lozenges, and topical formulations [1]. Its chemical structure is benzyldimethyl [2-[2-[4-(1,1,3,3-
tetramethylbutyl) phenoxy]JethoxyJethyl]ammonium bromide [1]. Maintaining its quality and stability is
crucial for product efficacy and patient safety. This document provides a detailed protocol for a stability-
indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method, validated per ICH

guidelines, for the assay and related substances of Domiphen bromide in pharmaceutical formulations [1].

Chromatographic Conditions and Parameters

This section details the standard operating procedure for the HPLC analysis of Domiphen Bromide.

¢ |Instrumentation: Agilent 1260 Infinity Il HPLC system or equivalent, equipped with a quaternary
pump, autosampler, thermostatted column compartment, and diode array detector (DAD) [1].

e Data System: OpenLAB CDS ChemStation or similar for data acquisition and processing [1].

¢ Analytical Column: Inertsil ODS-3 (C18), 250 mm x 3.0 mm, 5 um particle size [1].

e Mobile Phase: Acetonitrile : 0.0116 M perchloric acid (pH ~2.0) (70:30, v/v) [1].

o Preparation: Add 1.0 mL of 70% perchloric acid to 999 mL of bidistilled water to prepare the
acid solution. Mix 700 mL of HPLC-grade acetonitrile with 300 mL of the acid solution. Filter
through a 0.45 um nylon membrane and degas prior to use.

e Flow Rate: 2.0 mL/min [1].
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Column Temperature: 25 °C [1].

Injection Volume: 20 pL [1].

Detection: 275 nm [1].

Run Time: 6 minutes [1].

Sample Diluent: Ethanol and bidistilled water (1:1, v/v) [1].

Table 1: Optimized Chromatographic Conditions

Parameter Specification

Column Inertsil ODS-3 (C18), 250 mm x 3.0 mm, 5 um
Mobile Phase Acetonitrile : 0.0116 M Perchloric Acid (70:30, v/v)
Flow Rate 2.0 mL/min

Column Temperature 25°C

Injection Volume 20 pL

Detection Wavelength 275 nm

Analytical Runtime 6 minutes

The following diagram illustrates the overall experimental workflow for the quality control testing of

Domiphen Bromide, from sample preparation to data analysis:
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Figure 1: Experimental Workflow for Domiphen Bromide Quality Control Testing

Method Validation Summary

The method was validated according to ICH Q2(R2) guidelines [1]. The following table summarizes the key

validation parameters and results.

Table 2: Method Validation Parameters and Results
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Validation Parameter

Results & Specifications

Linearity Range

Correlation Coefficient

(r)

Precision (RSD)

Accuracy (% Recovery)

LOD

LOQ

Robustness

Specificity/Forced
Degradation

1.132 — 1000 pg/mL [1]

> 0.999 [1]

Intra-day & Inter-day RSD < 2% [1]

98.8 — 99.76% [1]

0.373 pg/mL [1]

1.132 pg/mL [1]

Evaluated via DoE; method robust against small, deliberate changes in
acetonitrile ratio, flow rate, and column temperature [1]

The method successfully separated DB from all degradation products. No
interference from excipients in commercial formulations (e.g., Maalox oral
suspension) [1].

Stability-Indicating Property and Forced Degradation

Studies

Forced degradation studies are critical for demonstrating the stability-indicating nature of the method. The

protocol below should be followed to identify and separate degradation products from the active ingredient.

Protocol: Forced Degradation Studies

¢ Objective: To subject Domiphen bromide to various stress conditions and demonstrate that the
analytical method can adequately separate the analyte from its degradation products.

e Sample Preparation: Expose a solution of Domiphen bromide (~1 mg/mL) to the following

conditions [1]:

o Acid Hydrolysis: Treat with 0.1 M HCI at 60°C for 2 hours [1]. Observed Degradation:

~18.45% [1].
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[e]

[e]

[e]

Base Hydrolysis: Treat with 0.1 M NaOH at 60°C for 2 hours [1]. Observed Degradation:
~26.72% (highest susceptibility) [1].

Oxidative Stress: Treat with 3% H202 at room temperature for 24 hours [1]. Observed
Degradation: ~15.23% [1].

Thermal Stress: Expose the solid powder to 80°C for 24 hours [1].

Photolytic Stress: Expose the solid powder to UV light (e.g., as per ICH Q1B) for 24 hours [1].
Neutral Hydrolysis: Reflux in water at 80°C for 4 hours [1].

e Analysis: After stress, neutralize (for acid/base), dilute with the mobile phase or diluent, and analyze
using the chromatographic conditions in Section 1.

¢ Key Finding: Under oxidative stress, a major degradation product identified via LC-ESI-MS/MS is p-
bromodomiphen bromide, formed due to bromination of the phenyl ring [2]. This degradant also
exhibits significant antimicrobial activity [2].

The design of these forced degradation studies is summarized in the following workflow:
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Figure 2: Workflow for Forced Degradation Studies of Domiphen Bromide

Application Notes for Routine Quality Control

e Sample Preparation for Formulations (e.g., Maalox Oral Suspension): Accurately measure 10 mL

of the well-mixed suspension, transfer into a 20 mL volumetric flask, and dilute to volume with the
diluent (ethanol:water, 1:1, v/v). Mix thoroughly and filter through a 0.45 um membrane before

injection [1].
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e System Suitability Tests (SST): Prior to sample analysis, perform SST by injecting six replicates of
the standard solution. The method is considered valid if the %RSD of the peak area for Domiphen
bromide is < 2.0%, and the tailing factor is < 2.0 [1].

¢ Solution Stability: Standard and sample solutions in the ethanol:water (1:1) diluent are stable for at
least 24 hours at 25°C and 48 hours when stored at 4°C [1].

e Sustainability: This method aligns with green chemistry principles. It replaces hazardous solvents
like chloroform (used in older methods) with a safer ethanol-water diluent and has been evaluated
using multiple greenness assessment tools (NEMI, AGREEprep, MoGAPI) [1].

Notes and Precautions

« Domiphen bromide is hygroscopic; store the standard in a desiccator and protect from light [3].

e The compound has been reported to inhibit the hERG potassium channel (ICso = 1.5 uM), which is a
consideration for systemic exposure, though typically not a concern for topical or locally acting
products [3].

e Always use fresh mobile phase and ensure the column is properly equilibrated before starting the
analysis sequence.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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